1-benzyl-N-[1-methyl-2-(4-methylphenoxy)ethyl]-4-piperidinecarboxamide

• IUPAC Name: 1-benzyl-N-[1-(4-methylphenoxy)propan-2-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C23H30N2O2/c1-18-8-10-22(11-9-18)27-17-19(2)24-23(26)21-12-14-25(15-13-21)16-20-6-4-3-5-7-20/h3-11,19,21H,12-17H2,1-2H3,(H,24,26)
• InChI Key: VJJZLXYSKBLUTQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC(C)NC(=O)C2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C23H30N2O2
• Molecular Weight: 366.5 g/mol

Description

1-benzyl-N-[1-methyl-2-(4-methylphenoxy)ethyl]-4-piperidinecarboxamide, also known as BRL 52537, is a selective antagonist of the A2B adenosine receptor. This compound has been widely used in scientific research to study the role of adenosine receptors in various physiological and pathological processes.

Scientific Research Applications

1-benzyl-N-[1-methyl-2-(4-methylphenoxy)ethyl]-4-piperidinecarboxamide 52537 has been extensively used in scientific research to study the role of adenosine receptors in various physiological and pathological processes. Adenosine receptors are G protein-coupled receptors that are involved in the regulation of several physiological functions, including cardiovascular, respiratory, and immune systems. 1-benzyl-N-[1-methyl-2-(4-methylphenoxy)ethyl]-4-piperidinecarboxamide 52537 is a selective antagonist of the A2B adenosine receptor, which is primarily expressed in immune cells and plays a crucial role in the regulation of inflammation and immune responses. Therefore, 1-benzyl-N-[1-methyl-2-(4-methylphenoxy)ethyl]-4-piperidinecarboxamide 52537 has been used to study the role of A2B adenosine receptor in various inflammatory and immune-related diseases, such as asthma, chronic obstructive pulmonary disease, and cancer.

Mechanism of Action

1-benzyl-N-[1-methyl-2-(4-methylphenoxy)ethyl]-4-piperidinecarboxamide 52537 acts as a selective antagonist of the A2B adenosine receptor by blocking the binding of adenosine to the receptor. Adenosine is an endogenous ligand that binds to adenosine receptors and regulates various physiological functions. The A2B adenosine receptor is primarily expressed in immune cells and plays a crucial role in the regulation of inflammation and immune responses. Therefore, the blockade of A2B adenosine receptor by 1-benzyl-N-[1-methyl-2-(4-methylphenoxy)ethyl]-4-piperidinecarboxamide 52537 inhibits the pro-inflammatory and immune responses mediated by this receptor.
Biochemical and Physiological Effects
1-benzyl-N-[1-methyl-2-(4-methylphenoxy)ethyl]-4-piperidinecarboxamide 52537 has been shown to have several biochemical and physiological effects in various experimental models. In vitro studies have demonstrated that 1-benzyl-N-[1-methyl-2-(4-methylphenoxy)ethyl]-4-piperidinecarboxamide 52537 inhibits the release of pro-inflammatory cytokines, such as TNF-α, IL-6, and IL-8, from immune cells stimulated with various inflammatory stimuli. In vivo studies have shown that 1-benzyl-N-[1-methyl-2-(4-methylphenoxy)ethyl]-4-piperidinecarboxamide 52537 reduces the severity of inflammation and tissue damage in animal models of asthma, chronic obstructive pulmonary disease, and cancer. Furthermore, 1-benzyl-N-[1-methyl-2-(4-methylphenoxy)ethyl]-4-piperidinecarboxamide 52537 has been shown to enhance the anti-tumor immune response and inhibit the growth of tumors in animal models of cancer.

Advantages and Limitations for Lab Experiments

1-benzyl-N-[1-methyl-2-(4-methylphenoxy)ethyl]-4-piperidinecarboxamide 52537 has several advantages for lab experiments, including its high selectivity and potency for the A2B adenosine receptor, its commercial availability, and its well-established synthesis method. However, there are also some limitations to the use of 1-benzyl-N-[1-methyl-2-(4-methylphenoxy)ethyl]-4-piperidinecarboxamide 52537 in lab experiments. First, 1-benzyl-N-[1-methyl-2-(4-methylphenoxy)ethyl]-4-piperidinecarboxamide 52537 may have off-target effects on other adenosine receptors or non-adenosine receptors, which may complicate the interpretation of experimental results. Second, 1-benzyl-N-[1-methyl-2-(4-methylphenoxy)ethyl]-4-piperidinecarboxamide 52537 may have different effects in different experimental models or species, which may limit its applicability to certain research questions.

Future Directions

There are several future directions for the use of 1-benzyl-N-[1-methyl-2-(4-methylphenoxy)ethyl]-4-piperidinecarboxamide 52537 in scientific research. First, 1-benzyl-N-[1-methyl-2-(4-methylphenoxy)ethyl]-4-piperidinecarboxamide 52537 may be used to study the role of A2B adenosine receptor in other physiological and pathological processes, such as wound healing, fibrosis, and neuroinflammation. Second, 1-benzyl-N-[1-methyl-2-(4-methylphenoxy)ethyl]-4-piperidinecarboxamide 52537 may be used in combination with other drugs or therapies to enhance their efficacy or reduce their side effects. Third, 1-benzyl-N-[1-methyl-2-(4-methylphenoxy)ethyl]-4-piperidinecarboxamide 52537 may be used to develop new drugs or therapies that target the A2B adenosine receptor for the treatment of various inflammatory and immune-related diseases.

Synthesis Methods

The synthesis of 1-benzyl-N-[1-methyl-2-(4-methylphenoxy)ethyl]-4-piperidinecarboxamide 52537 involves several steps, including the reaction of 4-methylphenol with 2-bromoethyl methyl ether to form 2-(4-methylphenoxy)ethyl methyl ether. This intermediate is then reacted with N-benzylpiperidine-4-carboxamide in the presence of sodium hydride to yield 1-benzyl-N-[1-methyl-2-(4-methylphenoxy)ethyl]-4-piperidinecarboxamide. The synthesis of 1-benzyl-N-[1-methyl-2-(4-methylphenoxy)ethyl]-4-piperidinecarboxamide 52537 has been reported in several research articles, and the compound is commercially available from various chemical suppliers.